Cas no 182344-58-7 (Benzothiazole,2-chloro-4-propyl-)

Benzothiazole,2-chloro-4-propyl- structure
182344-58-7 structure
Product Name:Benzothiazole,2-chloro-4-propyl-
CAS No:182344-58-7
MF:C10H10ClNS
MW:211.711100101471
CID:113838
PubChem ID:22125393
Update Time:2025-04-18

Benzothiazole,2-chloro-4-propyl- Chemical and Physical Properties

Names and Identifiers

    • Benzothiazole,2-chloro-4-propyl-
    • Benzothiazole, 2-chloro-4-propyl- (9CI)
    • SCHEMBL8097167
    • 2-Chloro-4-propyl-1,3-benzothiazole
    • QDQVWTYVFYTZTD-UHFFFAOYSA-N
    • 2-chloro-4-propylbenzothiazole
    • 182344-58-7
    • Inchi: 1S/C10H10ClNS/c1-2-4-7-5-3-6-8-9(7)12-10(11)13-8/h3,5-6H,2,4H2,1H3
    • InChI Key: QDQVWTYVFYTZTD-UHFFFAOYSA-N
    • SMILES: ClC1=NC2=C(C=CC=C2CCC)S1

Computed Properties

  • Exact Mass: 211.0224
  • Monoisotopic Mass: 211.022
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.1A^2
  • XLogP3: 4.7

Experimental Properties

  • PSA: 12.89
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